CID 15161
Overview
Description
CID 15161 is a useful research compound. Its molecular formula is C6H6N4 and its molecular weight is 134.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 15161 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 15161 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemically Induced Dimerization (CID) in Biological Systems
- Application in Protein Function Studies : CID is a valuable tool for studying various biological processes. It enables control over protein function with precision and spatiotemporal resolution, particularly in dissecting signal transductions and elucidating membrane and protein trafficking (Voss, Klewer, & Wu, 2015).
Gene Regulation via CID
- Development of PROTAC-CID Systems : PROTAC-CID platforms have been engineered for inducible gene regulation and gene editing. These systems can fine-tune gene expression levels and multiplex biological signals, allowing for transient genome manipulation in human cells and mice (Ma et al., 2023).
Photocaged-Photocleavable CID for Protein Localization
- Control of Protein-Protein Interactions : A novel chemical inducer of protein dimerization has been developed that can be activated and deactivated with light. This allows for the control of peroxisome transport and mitotic checkpoint signaling in living cells, enhancing spatiotemporal control offered by CID (Aonbangkhen et al., 2018).
CID in Resolving Cell Biology Problems
- Insights into Lipid Second Messengers and Small GTPases : CID has provided insights into the "signaling paradox" of lipid second messengers and small GTPases. Technical advances have improved the specificity of CID action and its application in manipulating multiple systems within a cell (DeRose, Miyamoto, & Inoue, 2013).
Chemically Inducible Trimerization (CIT)
- Rational Design of CIT Systems : CIT, based on chemically inducible dimerization, uses a small molecule to induce binding of three different proteins. It expands the types of manipulation in live cells to address complex cell biology questions and synthetic biology applications (Wu et al., 2020).
CID in Agricultural Research
- Improving Water Use Efficiency in Barley : Carbon isotope discrimination (CID) has been used as a selection criterion for improving water use efficiency and productivity of barley under different environmental conditions (Anyia et al., 2007).
properties
IUPAC Name |
3H-pyrrolo[2,3-d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c7-5-4-1-2-8-6(4)10-3-9-5/h1-3H,(H3,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEHVGBZKEYRQSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C1=C(NC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=C2C1=C(NC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 15161 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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